Bufuralol hydrochloride

Description

Bufuralol hydrochloride is a non-selective β-adrenoceptor blocking agent used to treat hypertension, cardiac arrhythmias, angina pectoris, glaucoma, migraine headaches, and anxiety . It has an affinity for both β1 and β2 receptors . Studies have characterized its hemodynamic effects and its metabolism by cytochrome P450 enzymes in cats .

As a beta-blocker, bufuralol hydrochloride competitively inhibits the effects of beta-adrenergic agonists, decreasing mean arterial blood pressure and increasing abdominal aortic blood flow . It is a small molecule drug that has been through a maximum clinical trial phase of II . Bufuralol is metabolized by CYP2D6 .

A similar compound is Pindolol, another beta-receptor blocker that has been compared with Bufuralol-hydrochloride in hemodynamic studies . Metoprolol is another similar drug, also acting as a beta-adrenoceptor antagonist .

• CAS No.: 59652-29-8
• Product Name: Bufuralol hydrochloride
• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol
• IUPAC Name: 2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol;hydrochloride
• Standard InChI: InChI=1S/C16H23NO2.ClH/c1-5-11-7-6-8-12-9-14(19-15(11)12)13(18)10-17-16(2,3)4;/h6-9,13,17-18H,5,10H2,1-4H3;1H
• Standard InChIKey: KJBONRGCLLBWCJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC2=C1OC(=C2)C(CNC(C)(C)C)O.Cl
• Canonical SMILES: CCC1=CC=CC2=C1OC(=C2)C(CNC(C)(C)C)O.Cl
• Purity: > 95%
• Synonyms: ufuralol; bufuralol, (DL)-(+-)-isomer; bufuralol, hydrochloride; bufuralol, hydrochloride, (D)-(+)-isomer; bufuralol, hydrochloride, (DL)-(+-)-isomer; bufuralol, hydrochloride, (L)-(-)-isomer; Ro 3-4787
• PubChem Compound: 151573
• Last Modified: Aug 15 2023